Cas no 651769-49-2 (Benzoic acid, 4-(1H-tetrazol-5-yl)-, propyl ester)
651769-49-2 structure
Product Name:Benzoic acid, 4-(1H-tetrazol-5-yl)-, propyl ester
CAS No:651769-49-2
MF:C11H12N4O2
MW:232.23858165741
CID:403299
PubChem ID:71376580
Update Time:2025-04-19
Benzoic acid, 4-(1H-tetrazol-5-yl)-, propyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 4-(1H-tetrazol-5-yl)-, propyl ester
- propyl 4-(2H-tetrazol-5-yl)benzoate
- AKOS018718676
- DTXSID80799263
- 651769-49-2
-
- Inchi: 1S/C11H12N4O2/c1-2-7-17-11(16)9-5-3-8(4-6-9)10-12-14-15-13-10/h3-6H,2,7H2,1H3,(H,12,13,14,15)
- InChI Key: ALRQAYQYDFXSOH-UHFFFAOYSA-N
- SMILES: O(C(C1C=CC(C2N=NNN=2)=CC=1)=O)CCC
Computed Properties
- Exact Mass: 232.09616
- Monoisotopic Mass: 232.09602564g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 80.8Ų
Experimental Properties
- PSA: 80.76
Benzoic acid, 4-(1H-tetrazol-5-yl)-, propyl ester Related Literature
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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